BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Bromoheptane-d7 chemical properties and
physical data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15138811

Technical Guide: 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Bromoheptane-d7, a deuterated analog of 1-bromoheptane. This document is
intended for use by professionals in research, science, and drug development who require
detailed information on this compound for their work.

Chemical Identity and Properties

1-Bromoheptane-d7 is a saturated alkyl halide where seven hydrogen atoms on the heptyl
chain have been replaced by deuterium. This isotopic labeling makes it a valuable tool in
various analytical and research applications, particularly as an internal standard in mass
spectrometry-based quantification and as a tracer in metabolic studies.[1][2][3][4] The physical
properties of 1-Bromoheptane-d7 are expected to be very similar to its non-deuterated
counterpart, 1-Bromoheptane.

Table 1: Chemical and Physical Data
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Property Value Source(s)
Chemical Name 1-Bromoheptane-d7 N/A
Synonyms n-Heptyl bromide-d7 N/A
CAS Number 1219802-55-7 N/A
Molecular Formula C7HsD7Br N/A
Molecular Weight 186.14 g/mol N/A
Isotopic Purity atom % D N/A

Appearance Colorless to pale yellow liquid [51[6]
Boiling Point ~180 °C (for non-deuterated) [516]1[71[8]
Melting Point ~-58 °C (for non-deuterated) 516171181
Density ~1.14 g/mL at 25 °C (for non- 7]

deuterated)

Refractive Index

~1.4499 (at 20 °C, for non-

deuterated)

[7]

Experimental Protocols

While specific experimental protocols for 1-Bromoheptane-d7 are proprietary to the research
conducting them, a general methodology for its use as an internal standard in a Gas
Chromatography-Mass Spectrometry (GC-MS) analysis is provided below.

General Protocol for Use as an Internal Standard in GC-MS
o Preparation of Standard Solutions:

o Prepare a stock solution of 1-Bromoheptane-d7 in a suitable organic solvent (e.qg.,
methanol, ethyl acetate) at a concentration of 1 mg/mL.

o Prepare a series of working standard solutions by diluting the stock solution to the desired
concentrations.
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o Prepare a stock solution of the non-deuterated analyte (1-Bromoheptane) and create a
series of calibration standards.

e Sample Preparation:

o To a known volume or weight of the sample (e.g., plasma, tissue homogenate,
environmental sample), add a precise volume of the 1-Bromoheptane-d7 internal
standard working solution.

o Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase
extraction) to isolate the analyte and internal standard.

o Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS
analysis.

e GC-MS Analysis:
o Inject a small volume (e.g., 1 pL) of the prepared sample onto the GC-MS system.

o Use a suitable GC column and temperature program to separate the analyte and internal
standard.

o Operate the mass spectrometer in a selected ion monitoring (SIM) or multiple reaction
monitoring (MRM) mode to detect and quantify the characteristic ions of both 1-
Bromoheptane and 1-Bromoheptane-d7.

o Data Analysis:

[e]

Integrate the peak areas of the analyte and the internal standard.

o

Calculate the ratio of the analyte peak area to the internal standard peak area.

[¢]

Construct a calibration curve by plotting the peak area ratio against the concentration of
the analyte in the calibration standards.

[¢]

Determine the concentration of the analyte in the samples by interpolating their peak area
ratios on the calibration curve.
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Caption: Relationship between Heptane, 1-Bromoheptane, and 1-Bromoheptane-d7.

Experimental Workflow
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Caption: General workflow for using 1-Bromoheptane-d7 as an internal standard.

Safety and Handling

The safety precautions for 1-Bromoheptane-d7 are expected to be similar to those for 1-
Bromoheptane. It is a flammable liquid and should be handled with appropriate care in a well-
ventilated area, away from ignition sources.[9][10][11][12][13]

Table 2: Hazard Information for 1-Bromoheptane
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Hazard Description Source(s)

Physical Hazards Flammable liquid and vapor. [10][11]

May cause skin and eye
Health Hazards irritation. May cause [O1[10][11][22][13]

respiratory tract irritation.

] ) ) Wash off with soap and plenty
First Aid: Skin Contact o [12]
of water. Consult a physician.

) i Flush eyes with water as a
First Aid: Eye Contact ] [12]
precaution.

If breathed in, move person
) ) ) into fresh air. If not breathing,
First Aid: Inhalation ) o o [12]
give artificial respiration.

Consult a physician.

Do NOT induce vomiting.
Never give anything by mouth

First Aid: Ingestion to an unconscious person. [12]
Rinse mouth with water.

Consult a physician.

Wear appropriate protective
Personal Protective Equipment  clothing, gloves, and eye/face [13]

protection.

Store in a cool, dry, well-
ventilated area away from

Storage _ _ [9][10]
incompatible substances and

ignition sources.

Dispose of contents/container
Disposal to an approved waste disposal [10]

plant.

Disclaimer: This document is for informational purposes only and does not constitute a
certificate of analysis. The user is responsible for determining the suitability of this product for
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their particular application. Always consult the Safety Data Sheet (SDS) before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labs.chem.ucsb.edu [labs.chem.ucsb.edu]

2. Deuterium in drug discovery: progress, opportunities and challenges - PMC
[pmc.ncbi.nlm.nih.gov]

. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nim.nih.gov]
. researchgate.net [researchgate.net]

. Page loading... [wap.guidechem.com]

. hbinno.com [nbinno.com]

. chemsynthesis.com [chemsynthesis.com]

. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]

°
(o] [00] ~ » (621 iy w

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 10. fishersci.com [fishersci.com]

e 11. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. pallavchemicals.com [pallavchemicals.com]

e 13. 1-Bromoheptane SDS, 629-04-9 Safety Data Sheets - ECHEMI [echemi.com]

 To cite this document: BenchChem. [1-Bromoheptane-d7 chemical properties and physical
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138811#1-bromoheptane-d7-chemical-properties-
and-physical-data]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15138811?utm_src=pdf-custom-synthesis
https://labs.chem.ucsb.edu/zakarian/armen/ky_applications-of-deuteriu.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://pubmed.ncbi.nlm.nih.gov/30640460/
https://www.researchgate.net/publication/330372494_Applications_of_Deuterium_in_Medicinal_Chemistry
https://wap.guidechem.com/dictionary/en/629-04-9.html
https://www.nbinno.com/article/other-organic-chemicals/the-essential-guide-to-1-bromoheptane-properties-synthesis-and-purchasing-gi
https://www.chemsynthesis.com/base/chemical-structure-17902.html
https://www.lobachemie.com/alkyl-halides-02293/1BROMOHEPTANE-CASNO-629-04-9.aspx
https://pim-resources.coleparmer.com/sds/95912.pdf
https://www.fishersci.com/store/msds?partNumber=AC107032500&productDescription=1-BROMOHEPTANE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoheptane
https://pallavchemicals.com/msds/15688737731-Bromo%20Heptane.pdf
https://www.echemi.com/sds/1-bromoheptane-pid_Rock6063.html
https://www.benchchem.com/product/b15138811#1-bromoheptane-d7-chemical-properties-and-physical-data
https://www.benchchem.com/product/b15138811#1-bromoheptane-d7-chemical-properties-and-physical-data
https://www.benchchem.com/product/b15138811#1-bromoheptane-d7-chemical-properties-and-physical-data
https://www.benchchem.com/product/b15138811#1-bromoheptane-d7-chemical-properties-and-physical-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15138811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

